Cas no 16436-71-8 (Phosphonium,triphenyl(triphenylmethyl)-, chloride (1:1))

• Product Name: Phosphonium,triphenyl(triphenylmethyl)-, chloride (1:1)
• CAS No: 16436-71-8
• MF: C₃₇H₃₀ClP
• MW: 541.060869693756
• CID: 160257
• PubChem ID: 85420
• Update Time: 2025-04-19

Phosphonium,triphenyl(triphenylmethyl)-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Phosphonium,triphenyl(triphenylmethyl)-, chloride (1:1)
• triphenyl(trityl)phosphanium,chloride
• Phosphonium, triphenyltrityl-,chloride (8CI)
• Phosphonium,triphenyl(triphenylmethyl)-, chloride (9CI)
• triphenyl(trityl)phosphonium chloride
• SCHEMBL43124
• Trityl triphenylphosphonium chloride
• triphenyl(trityl)phosphanium chloride
• triphenyl(trityl)phosphanium;chloride
• Phosphonium, triphenyl(triphenylmethyl)-, chloride
• DTXSID90936940
• (Triphenylmethyl)Triphenylphosphonium Chloride
• 16436-71-8
• Triphenylmethyltriphenylphosphoniumchloride
• Triohenylmethyl triphenylphosphonium chloride
• E81890
• LZOHWIXYBMRNAP-UHFFFAOYSA-M
• AKOS025295363
• triphenyl(triphenylmethyl)phosphanium chloride
• triphenyl(trityl)phosphonium
• 48234-64-6
• FT-0639867
• Triphenyl(triphenylmethyl)phosphonium chloride

• MDL： MFCD00082244
• Inchi： 1S/C37H30P.ClH/c1-7-19-31(20-8-1)37(32-21-9-2-10-22-32,33-23-11-3-12-24-33)38(34-25-13-4-14-26-34,35-27-15-5-16-28-35)36-29-17-6-18-30-36;/h1-30H;1H/q+1;/p-1
• InChI Key： LZOHWIXYBMRNAP-UHFFFAOYSA-M
• SMILES： [Cl-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 509.9427
• Monoisotopic Mass: 540.1773656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 39
• Rotatable Bond Count: 7
• Complexity: 584
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0